
4-Morpholinobenzohydrazide: A Comprehensive
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Morpholinobenzohydrazide

Cat. No.: B1390736 Get Quote

Authored by: [Your Name/Gemini], Senior
Application Scientist
Abstract
This technical guide provides an in-depth exploration of 4-Morpholinobenzohydrazide, a

heterocyclic compound of interest in medicinal chemistry. We will delve into its chemical

identity, synthesis protocols, and potential therapeutic applications, with a particular focus on its

antimicrobial properties. This document is intended for researchers, scientists, and

professionals in the field of drug development, offering a foundation for further investigation and

application of this versatile molecule.

Chemical Identity and Properties
While a specific CAS number for 4-Morpholinobenzohydrazide is not readily available in the

public domain, its chemical characteristics can be definitively established through its synthesis

and spectroscopic analysis.
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Property Value Source

IUPAC Name
4-(morpholin-4-

yl)benzohydrazide
N/A

Molecular Formula C₁₁H₁₅N₃O₂ Inferred

Molecular Weight 221.26 g/mol Inferred

Appearance Crystalline solid [1]

Melting Point 130°C [1]

Solubility Soluble in ethanol [2]

Synthesis of 4-Morpholinobenzohydrazide
The synthesis of 4-Morpholinobenzohydrazide is a multi-step process that begins with the

reaction of morpholine and 4-chloro-benzonitrile.[1] The resulting 4-(morpholin-4-yl)benzonitrile

is then hydrolyzed to form 4-(morpholin-4-yl)benzoic acid.[1] Subsequent treatment with thionyl

chloride yields 4-(morpholin-4-yl)benzoyl chloride.[1] The final step involves the reaction of the

benzoyl chloride derivative with hydrazine hydrate to produce 4-Morpholinobenzohydrazide.

[1]

Experimental Protocol: Synthesis of 4-(morpholin-4-yl)
benzohydrazide
Step 1: Synthesis of 4-(morpholin-4-yl)benzonitrile

In a round-bottom flask, combine morpholine and 4-chloro-benzonitrile.

Reflux the mixture. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and isolate the product. Purification can be

achieved by recrystallization.

Step 2: Synthesis of 4-(morpholin-4-yl)benzoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/257189558_SYNTHESIS_AND_ANTIMICROBIAL_ACTIVITY_OF_4-MORPHOLIN-_4-YL_BENZOHYDRAZIDE_DERIVATIVES
https://www.researchgate.net/publication/257189558_SYNTHESIS_AND_ANTIMICROBIAL_ACTIVITY_OF_4-MORPHOLIN-_4-YL_BENZOHYDRAZIDE_DERIVATIVES
https://www.mdpi.com/1420-3049/30/16/3343
https://www.benchchem.com/product/b1390736?utm_src=pdf-body
https://www.benchchem.com/product/b1390736?utm_src=pdf-body
https://www.researchgate.net/publication/257189558_SYNTHESIS_AND_ANTIMICROBIAL_ACTIVITY_OF_4-MORPHOLIN-_4-YL_BENZOHYDRAZIDE_DERIVATIVES
https://www.researchgate.net/publication/257189558_SYNTHESIS_AND_ANTIMICROBIAL_ACTIVITY_OF_4-MORPHOLIN-_4-YL_BENZOHYDRAZIDE_DERIVATIVES
https://www.researchgate.net/publication/257189558_SYNTHESIS_AND_ANTIMICROBIAL_ACTIVITY_OF_4-MORPHOLIN-_4-YL_BENZOHYDRAZIDE_DERIVATIVES
https://www.benchchem.com/product/b1390736?utm_src=pdf-body
https://www.researchgate.net/publication/257189558_SYNTHESIS_AND_ANTIMICROBIAL_ACTIVITY_OF_4-MORPHOLIN-_4-YL_BENZOHYDRAZIDE_DERIVATIVES
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Treat the 4-(morpholin-4-yl)benzonitrile from Step 1 with a solution of sodium hydroxide.

Heat the mixture to facilitate hydrolysis.

After the reaction is complete, acidify the mixture to precipitate the carboxylic acid.

Filter and wash the solid to obtain 4-(morpholin-4-yl)benzoic acid.

Step 3: Synthesis of 4-(morpholin-4-yl)benzoyl chloride

In a flask equipped with a reflux condenser, add 4-(morpholin-4-yl)benzoic acid from Step 2.

Slowly add thionyl chloride to the flask.

Gently heat the mixture to initiate the reaction.

Once the reaction is complete, remove the excess thionyl chloride under reduced pressure.

Step 4: Synthesis of 4-(morpholin-4-yl)benzohydrazide

Dissolve the 4-(morpholin-4-yl)benzoyl chloride from Step 3 in a suitable solvent.

Slowly add hydrazine hydrate to the solution.

Stir the reaction mixture until the formation of the product is complete.

Isolate the 4-(morpholin-4-yl)benzohydrazide by filtration and purify by recrystallization.

Synthesis Workflow Diagram
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Starting Materials
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NaOH
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SOCl₂

4-Morpholinobenzohydrazide
Hydrazine Hydrate

Click to download full resolution via product page

Caption: Synthesis pathway of 4-Morpholinobenzohydrazide.

Potential Applications in Drug Development
The core structure of 4-Morpholinobenzohydrazide, which combines a hydrazide skeleton

with a morpholine ring, suggests significant potential for biological activity.[1] The hydrazide

moiety is known for its antibacterial and antitubercular properties, while the morpholine ring has

been associated with antibacterial, antimycobacterial, and antifungal activities.[1]

Antimicrobial Activity
Research has focused on synthesizing derivatives of 4-Morpholinobenzohydrazide to

enhance their antimicrobial efficacy.[1] The rationale is that these hydrazides could lead to

higher intracellular concentrations of the drug, potentially overcoming resistance mechanisms

that rely on reduced drug accumulation.[1]

A related compound, a semicarbazide derivative of 4-(morpholino-4-yl)-3-nitrobenzohydrazide

containing a 4-bromophenyl moiety, has demonstrated notable antibacterial potential against

Enterococcus faecalis with a Minimum Inhibitory Concentration (MIC) value of 3.91 µg/mL.[2]

Antiglycation Activity
Derivatives of benzoylhydrazones have been investigated for their antiglycation activity, which

is relevant to the management of diabetes.[3] Although 4-Morpholinobenzohydrazide itself
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was not the primary focus of this specific study, the broader class of compounds shows

promise in inhibiting the formation of advanced glycation end products (AGEs).[3]

Potential Signaling Pathway Involvement
Given its antimicrobial properties, 4-Morpholinobenzohydrazide and its derivatives could

potentially interfere with essential bacterial signaling pathways. One such hypothetical target

could be cell wall synthesis or protein synthesis pathways.
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Caption: Hypothetical mechanism of antimicrobial action.

Analytical Characterization
The identity and purity of synthesized 4-Morpholinobenzohydrazide can be confirmed using

standard analytical techniques.

Infrared (IR) Spectroscopy: Characteristic peaks would be expected for the N-H stretch of

the hydrazide, the C=O stretch of the amide, and the C-N and C-O stretches of the

morpholine ring.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy would show

characteristic signals for the aromatic protons, the protons of the morpholine ring, and the N-

H protons of the hydrazide group.[1]

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound.[1] For instance, a related

compound, 4-(morpholin-4-yl)benzoic acid, showed a molecular ion peak at m/z 206.29

(M+1).[1]

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 4-
Morpholinobenzohydrazide. It is advisable to handle the compound in a well-ventilated area

and wear appropriate personal protective equipment (PPE), including gloves and safety

glasses.[4] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[4]

Conclusion
4-Morpholinobenzohydrazide is a compound with significant potential in the field of medicinal

chemistry, particularly as a scaffold for the development of new antimicrobial agents. Its

synthesis is well-documented, and its chemical properties make it an attractive starting point for

further derivatization and biological evaluation. Future research should focus on a more

comprehensive evaluation of its biological activity profile and mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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